Cas no 2034481-28-0 (2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide)

• Product Name: 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide
• CAS No: 2034481-28-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5351724
• Update Time: 2025-05-18

2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-(pyrimidin-5-yl)ethyl)acetamide
• 2-ethoxy-N-(2-pyrimidin-5-ylethyl)acetamide
• 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide

• Inchi： 1S/C10H15N3O2/c1-2-15-7-10(14)13-4-3-9-5-11-8-12-6-9/h5-6,8H,2-4,7H2,1H3,(H,13,14)
• InChI Key： QOYABYMTAKZEMD-UHFFFAOYSA-N
• SMILES： O(CC)CC(NCCC1=CN=CN=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• XLogP3: 0
• Topological Polar Surface Area: 64.099

Additional information on 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide

Professional Introduction to Compound with CAS No. 2034481-28-0 and Product Name: 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide

The compound with the CAS number 2034481-28-0 and the product name 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates key pharmacophoric elements that make it a promising candidate for further investigation in medicinal chemistry.

At the core of this compound's significance lies its molecular framework, which includes an ethoxy group and a pyrimidin-5-yl moiety. These structural components are not only critical for its chemical properties but also play a pivotal role in its biological activity. The ethoxy group, attached to the acetamide backbone, contributes to the compound's solubility and metabolic stability, while the pyrimidin-5-yl substituent introduces a heterocyclic scaffold that is commonly found in biologically active molecules. This combination of features makes 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Pyrimidine derivatives, in particular, have been extensively studied for their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the pyrimidin-5-yl group in 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide suggests that this compound may exhibit similar pharmacological effects. Studies have shown that modifications at the 5-position of the pyrimidine ring can significantly alter the biological activity of these compounds, making them valuable tools for exploring new therapeutic strategies.

In addition to its structural significance, 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide has been investigated for its potential role in modulating various biological pathways. Research indicates that this compound may interact with specific enzymes and receptors involved in cellular signaling cascades. For instance, it has been hypothesized that the pyrimidin-5-yl moiety could bind to enzymes such as kinases or phosphodiesterases, thereby influencing key cellular processes. Such interactions could make this compound a promising lead for developing drugs targeting diseases associated with aberrant signaling pathways.

The synthesis of 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide involves a series of well-defined chemical transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as pyrimidine derivatives and ethoxymethylating agents. These intermediates are then coupled using established synthetic methodologies to form the final product. The synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the compound.

One of the most compelling aspects of 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide is its potential for further derivatization. By modifying various functional groups within its structure, chemists can generate a library of analogs with tailored biological properties. This approach allows for the systematic exploration of structure-activity relationships (SAR), which is essential for identifying lead compounds with optimal pharmacological profiles. Recent advances in computational chemistry have further accelerated this process by enabling virtual screening and molecular docking studies to predict the binding affinity of different derivatives.

The pharmacological evaluation of 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways. These findings are particularly encouraging given the increasing demand for novel therapeutics targeting chronic inflammatory diseases.

As research continues to evolve, new applications for 2-ethoxy-N-[2-(pyrimidin-5-yl)ethyl]acetamide are likely to emerge. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms holds promise for uncovering novel therapeutic uses of this compound. Furthermore, collaborations between academic institutions and pharmaceutical companies could facilitate faster translation of laboratory findings into clinical applications.

In conclusion, 2-ethoxy-N-[2-(pyrimidin-5-yilethyl]acetamide (CAS No. 2034481-28) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As our understanding of molecular mechanisms continues to advance, compounds like this are poised to play a crucial role in shaping the future of medicine.